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Compound of Interest

Compound Name: 2-Heptyn-1-ol

Cat. No.: B092533

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Heptyn-1-ol, tailored for researchers, scientists, and professionals in drug
development. This document presents key quantitative data, outlines experimental protocols,
and visualizes a fundamental synthetic pathway.

Core Properties of 2-Heptyn-1-ol

2-Heptyn-1-ol is an organic compound classified as an alkyne alcohol. Its chemical structure
consists of a seven-carbon chain with a terminal hydroxyl group (-OH) at position 1 and a
carbon-carbon triple bond starting at position 2.

The fundamental molecular properties of 2-Heptyn-1-ol are summarized in the table below,
compiled from authoritative chemical databases.
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Property Value References
Molecular Formula C7H120 [1112113114]
Molecular Weight 112.17 g/mol [1][5]

IUPAC Name hept-2-yn-1-ol [11[2]

CAS Registry Number 1002-36-4 [1112]

Appearance Colorless to pale yellow liquid [5]
Boiling Point 157-159 °C [5]
Density 0.884 g/mL [3]
Refractive Index 1.4540 [3]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2-Heptyn-1-ol are crucial for its

application in research and development. The following sections provide an overview of

common experimental procedures.

A prevalent method for the synthesis of 2-Heptyn-1-ol involves the reaction of a Grignard

reagent with an appropriate electrophile. A representative protocol is detailed below:

Materials:

e 1-Pentyne

o Ethylmagnesium bromide (Grignard reagent)

o Paraformaldehyde

o Anhydrous diethyl ether or tetrahydrofuran (THF)

e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate
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» Standard laboratory glassware for anhydrous reactions (e.g., round-bottom flask, dropping
funnel, condenser)

 Inert atmosphere (e.g., nitrogen or argon)
Procedure:

o Preparation of the Grignard Reagent: In a flame-dried, three-necked round-bottom flask
under an inert atmosphere, a solution of 1-pentyne in anhydrous diethyl ether is prepared.

o Formation of the Alkynyl Grignard: The solution is cooled in an ice bath, and ethylmagnesium
bromide is added dropwise via a dropping funnel. The reaction mixture is then stirred at room
temperature for a specified period to ensure the complete formation of the
pentynylmagnesium bromide.

» Reaction with Paraformaldehyde: The freshly prepared Grignard reagent is cooled again in
an ice bath. Dry paraformaldehyde is added portion-wise to the stirred solution. The reaction
is typically exothermic and requires careful temperature control.

e Quenching: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred until the reaction is complete (monitored by thin-layer
chromatography). The reaction is then carefully quenched by the slow addition of a saturated
agueous ammonium chloride solution.

o Extraction and Purification: The organic layer is separated, and the aqueous layer is
extracted with diethyl ether. The combined organic extracts are washed with brine, dried over
anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

 Final Purification: The crude product is purified by vacuum distillation or column
chromatography to yield pure 2-Heptyn-1-ol.

Characterization: The final product should be characterized by spectroscopic methods such as
IH NMR, 8C NMR, and infrared (IR) spectroscopy to confirm its structure and purity.

Visualized Synthetic Pathway

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b092533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the logical flow of the Grignard synthesis of 2-Heptyn-1-ol,
from starting materials to the final purified product.
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Caption: Synthetic pathway for 2-Heptyn-1-ol via Grignard reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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